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Compound of Interest

Compound Name: p,p'-Amino-DDT

Cat. No.: B15341804 Get Quote

Essential Safety and Handling Guide for p,p'-Amino-
DDT
This guide provides crucial safety, handling, and disposal information for laboratory personnel,

including researchers, scientists, and drug development professionals working with p,p'-
Amino-DDT. Given the lack of a specific Safety Data Sheet (SDS) for p,p'-Amino-DDT, this

guidance is based on the known hazards of the closely related compound p,p'-DDT, which is

classified as toxic if swallowed or in contact with skin, a suspected carcinogen, and can cause

organ damage through prolonged or repeated exposure[1][2].

Hazard Summary
p,p'-DDT, the parent compound of p,p'-Amino-DDT, presents significant health risks:

Acute Toxicity: Toxic if swallowed and in contact with skin[1][2]. Symptoms of exposure can

include convulsions, headache, dizziness, nausea, and vomiting[1].

Carcinogenicity: Suspected of causing cancer[1][2][3].

Organ Toxicity: Causes damage to organs through prolonged or repeated exposure[1][2][3].

Environmental Hazard: Very toxic to aquatic life with long-lasting effects[1][3].

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15341804?utm_src=pdf-interest
https://www.benchchem.com/product/b15341804?utm_src=pdf-body
https://www.benchchem.com/product/b15341804?utm_src=pdf-body
https://www.benchchem.com/product/b15341804?utm_src=pdf-body
https://www.benchchem.com/product/b15341804?utm_src=pdf-body
https://www.benchchem.com/product/b15341804?utm_src=pdf-body
http://cdn.chemservice.com/product/msdsnew/External/English/N-10876%20English%20SDS%20US.pdf
https://cdn.caymanchem.com/cdn/msds/24243m.pdf
https://www.benchchem.com/product/b15341804?utm_src=pdf-body
http://cdn.chemservice.com/product/msdsnew/External/English/N-10876%20English%20SDS%20US.pdf
https://cdn.caymanchem.com/cdn/msds/24243m.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-10876%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-10876%20English%20SDS%20US.pdf
https://cdn.caymanchem.com/cdn/msds/24243m.pdf
https://www.cpachem.com/msds?num=SB52&dnl=sd_-_4%2C4%27-DDT_%5BCAS_50-29-3%5D_%28SB52%29_%28EU%29.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-10876%20English%20SDS%20US.pdf
https://cdn.caymanchem.com/cdn/msds/24243m.pdf
https://www.cpachem.com/msds?num=SB52&dnl=sd_-_4%2C4%27-DDT_%5BCAS_50-29-3%5D_%28SB52%29_%28EU%29.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-10876%20English%20SDS%20US.pdf
https://www.cpachem.com/msds?num=SB52&dnl=sd_-_4%2C4%27-DDT_%5BCAS_50-29-3%5D_%28SB52%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15341804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A thorough hazard assessment is required to select the appropriate PPE for any task involving

p,p'-Amino-DDT[4]. The following table summarizes the minimum recommended PPE.

PPE Category Minimum Requirements

Recommended for High-
Risk Tasks (e.g., handling
large quantities, potential
for aerosolization)

Eye and Face Protection
Safety glasses with side

shields[4].

Chemical splash goggles and

a face shield[5][6].

Hand Protection

Disposable nitrile gloves.

Immediately remove and

replace if contact with the

chemical occurs. Double

gloving is recommended[4].

Heavy-duty, chemical-resistant

gloves.

Body Protection

A lab coat, long pants, and

closed-toe shoes are the

minimum requirements for

working in a laboratory[4].

Chemical-resistant coveralls or

an apron over a lab coat[5].

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area or a

chemical fume hood.

A full-face air-purifying

respirator with an organic

vapor cartridge may be

necessary if there is a risk of

inhalation[5][6].

Occupational Exposure Limits for p,p'-DDT
The following exposure limits for the parent compound p,p'-DDT should be considered as a

conservative guide for handling p,p'-Amino-DDT.

Parameter Value Source

Permissible Exposure Limit

(PEL)
1 mg/m³ OSHA[2]

Threshold Limit Value (TLV) 1 mg/m³ ACGIH[2]
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Operational and Disposal Plans
Experimental Protocol for Handling p,p'-Amino-DDT

Preparation:

Read and understand all safety precautions before handling[1].

Ensure a chemical fume hood is available and functioning correctly.

Gather all necessary PPE and ensure it is in good condition.

Have a spill kit readily accessible.

Handling:

Conduct all work with p,p'-Amino-DDT in a chemical fume hood to minimize inhalation

exposure.

Wear the appropriate PPE as outlined in the table above.

Avoid direct contact with the skin and eyes[1].

Do not eat, drink, or smoke in the laboratory[1].

Wash hands thoroughly after handling the substance[1].

First Aid:

If Swallowed: Immediately call a poison center or doctor. Rinse mouth[1].

If on Skin: Wash with plenty of water. Take off immediately all contaminated clothing and

wash it before reuse[1].

If Inhaled: Move to fresh air. Call a physician if symptoms develop or persist[1].

If in Eyes: Rinse opened eye for several minutes under running water. Then consult a

doctor[3].
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Disposal Plan
All p,p'-Amino-DDT waste is considered hazardous.

Waste Collection:

Collect all solid and liquid waste containing p,p'-Amino-DDT in clearly labeled, sealed,

and chemical-resistant containers.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Container Labeling:

Label waste containers with "Hazardous Waste," the full chemical name ("p,p'-Amino-
DDT"), and the associated hazards (e.g., "Toxic," "Carcinogen").

Storage:

Store waste containers in a designated, secure, and well-ventilated area, away from

incompatible materials.

Follow all institutional guidelines for hazardous waste storage.

Disposal:

Dispose of contents and container in accordance with all local, regional, national, and

international regulations[1].

Contact your institution's EHS office for specific disposal procedures and to arrange for

pickup by a licensed hazardous waste disposal company.

Emergency Spill Workflow
The following diagram outlines the procedural steps for responding to a p,p'-Amino-DDT spill.
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Immediate Actions

Spill Containment (for small, manageable spills)

Cleanup and Decontamination

Final Steps

Alert others in the area

Assess the spill and identify the substance

If the spill is large or you are unsure how to proceed, evacuate and call EHS

Don appropriate PPE

Contain the spill with absorbent material

Work from the outside of the spill inwards

Carefully collect the absorbed material into a hazardous waste container

Clean the spill area with an appropriate solvent, followed by soap and water

Collect all cleaning materials as hazardous waste

Remove and dispose of PPE as hazardous waste

Wash hands thoroughly

Report the incident to your supervisor and EHS

Click to download full resolution via product page

Caption: Workflow for responding to a p,p'-Amino-DDT spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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